Cas no 1805121-55-4 (Methyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805121-55-4
• MF: C₁₁H₁₀F₅NO₃
• MW: 299.194020748138
• CID: 4897935
• Update Time: 2025-08-05

Methyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H10F5NO3/c1-19-6(18)3-5-4-17-8(10(12)13)7(9(5)20-2)11(14,15)16/h4,10H,3H2,1-2H3
• InChI Key： GUWRGNOPVMSKEH-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC=C(CC(=O)OC)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-5-acetate

Methyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-5-acetate

The compound Methyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-5-acetate (CAS No: 1805121-55-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatile applications in drug design, agrochemicals, and materials science.

Recent advancements in synthetic methodologies have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-throughput screening in drug discovery pipelines.

The structure of Methyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-5-acetate is characterized by a pyridine ring substituted with multiple fluorinated groups, including a difluoromethyl group at position 2 and a trifluoromethyl group at position 3. Additionally, the presence of a methoxy group at position 4 and an acetate ester at position 5 further modulates its physicochemical properties. These substituents collectively influence the molecule's lipophilicity, solubility, and bioavailability, making it an attractive candidate for various therapeutic applications.

Emerging research has highlighted the potential of this compound as a lead molecule in the development of novel anti-cancer agents. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in tumor progression, such as histone deacetylases (HDACs) and kinase targets. Furthermore, preclinical trials have shown promising results in terms of tumor growth inhibition without significant toxicity to normal cells.

In the field of agrochemistry, Methyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-5-acetate has been explored as a potential herbicide or fungicide due to its ability to disrupt essential biochemical pathways in plant pathogens. Its fluorinated groups contribute to its stability under environmental conditions, ensuring prolonged efficacy in agricultural settings.

Another area of interest is its application in materials science, where this compound serves as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. The fluorinated substituents enhance the electronic properties of the molecule, making it suitable for use in light-emitting diodes (LEDs) and solar cells.

Recent studies have also focused on optimizing the synthesis of Methyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-5-acetate to reduce production costs and improve scalability. Green chemistry approaches, such as using biodegradable solvents and minimizing waste generation, have been integrated into these processes to align with sustainability goals.

In conclusion, Methyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-5-acetate (CAS No: 1805121-55-4) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in future innovations within pharmacology, agriculture, and materials science.